Cas no 1940266-78-3 (1-(3-Aminopiperidin-1-yl)-2-phenylpropan-1-one)

• Product Name: 1-(3-Aminopiperidin-1-yl)-2-phenylpropan-1-one
• CAS No: 1940266-78-3
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 4771966
• Update Time: 2025-06-13

1-(3-Aminopiperidin-1-yl)-2-phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminopiperidin-1-yl)-2-phenylpropan-1-one
• 1-(3-Aminopiperidin-1-yl)-2-phenylpropan-1-one

• Inchi： 1S/C14H20N2O/c1-11(12-6-3-2-4-7-12)14(17)16-9-5-8-13(15)10-16/h2-4,6-7,11,13H,5,8-10,15H2,1H3
• InChI Key： KEPVXOWYKDGKLU-UHFFFAOYSA-N
• SMILES： O=C(C(C)C1C=CC=CC=1)N1CCCC(C1)N

Computed Properties

• Exact Mass: 232.157563266 g/mol
• Monoisotopic Mass: 232.157563266 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.3
• Molecular Weight: 232.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 1-(3-Aminopiperidin-1-yl)-2-phenylpropan-1-one

Comprehensive Overview of 1-(3-Aminopiperidin-1-yl)-2-phenylpropan-1-one (CAS No. 1940266-78-3)

1-(3-Aminopiperidin-1-yl)-2-phenylpropan-1-one (CAS No. 1940266-78-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique aminopiperidine and phenylpropanone moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological targets.

The molecular structure of 1-(3-Aminopiperidin-1-yl)-2-phenylpropan-1-one combines a piperidine ring with an amine group at the 3-position, linked to a phenylpropanone scaffold. This configuration is critical for its interactions with enzymes and receptors, making it a subject of study in medicinal chemistry. The compound's CAS No. 1940266-78-3 is frequently searched in scientific databases, reflecting its relevance in contemporary research.

In recent years, the demand for novel pharmacophores and small molecule inhibitors has surged, driven by advancements in precision medicine and targeted therapies. 1-(3-Aminopiperidin-1-yl)-2-phenylpropan-1-one aligns with these trends, as its structure offers versatility in designing compounds with enhanced selectivity and efficacy. Researchers are investigating its potential in addressing unmet medical needs, particularly in neurological and metabolic disorders.

One of the key advantages of 1-(3-Aminopiperidin-1-yl)-2-phenylpropan-1-one is its synthetic accessibility. The compound can be derived through well-established organic synthesis routes, enabling scalable production for research purposes. Its amine functionality also allows for further derivatization, expanding its utility in combinatorial chemistry and high-throughput screening assays.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are critical factors in its applicability. Studies have shown that 1-(3-Aminopiperidin-1-yl)-2-phenylpropan-1-one exhibits favorable characteristics for drug-like molecules, including moderate permeability and compatibility with common formulation techniques. These attributes make it a valuable tool in preclinical research.

From a mechanistic perspective, 1-(3-Aminopiperidin-1-yl)-2-phenylpropan-1-one has been explored for its potential to interact with G-protein-coupled receptors (GPCRs) and kinase enzymes. These targets are implicated in various diseases, and the compound's ability to modulate their activity underscores its therapeutic potential. Ongoing studies aim to elucidate its precise mode of action and optimize its pharmacological profile.

In the context of drug discovery trends, 1-(3-Aminopiperidin-1-yl)-2-phenylpropan-1-one represents a convergence of fragment-based drug design and scaffold hopping strategies. Its modular structure allows researchers to explore diverse chemical space, identifying lead compounds with improved potency and safety. This approach is particularly relevant in the era of personalized medicine, where tailored therapies are increasingly prioritized.

The compound's safety profile and toxicological data are also areas of active investigation. Preliminary studies suggest that 1-(3-Aminopiperidin-1-yl)-2-phenylpropan-1-one exhibits low cytotoxicity in vitro, making it a viable candidate for further development. However, comprehensive assessments are necessary to ensure its suitability for clinical applications.

In summary, 1-(3-Aminopiperidin-1-yl)-2-phenylpropan-1-one (CAS No. 1940266-78-3) is a multifaceted compound with broad implications in pharmaceutical research. Its structural features, synthetic versatility, and biological activity position it as a promising entity in the quest for innovative therapeutics. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in drug discovery efforts.